Cas no 1361522-01-1 (3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361522-01-1
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4991319
• Update Time: 2025-05-26

3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-11-4-2-3-8(12(11)14(18,19)20)7-5-9(15)13(17)10(16)6-7/h2-6H,1H3
• InChI Key： JMNRBFRSDTUATR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC=C(C=1C(F)(F)F)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl

Comprehensive Overview of 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361522-01-1)

The compound 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361522-01-1) is a highly specialized aromatic biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy group, trichloro substitution, and trifluoromethyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability and bioavailability. The presence of the trifluoromethyl group in 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl aligns with this trend, as it improves metabolic resistance and binding affinity in target molecules. This compound is often explored in drug discovery for its potential to modulate enzyme activity and receptor interactions, particularly in central nervous system (CNS) disorders and inflammatory diseases.

From an environmental perspective, the chlorinated biphenyl backbone of this compound raises questions about its biodegradability and ecotoxicity. However, advanced green chemistry techniques are being employed to mitigate these concerns, such as catalytic methods to reduce halogen waste during synthesis. These innovations address growing consumer and regulatory interest in sustainable chemical production.

The synthesis of 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl typically involves cross-coupling reactions, with palladium catalysts often used to achieve high yields. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, which is critical for research applications. Laboratories prioritizing high-throughput screening value this compound for its consistent performance in structure-activity relationship (SAR) studies.

As the scientific community focuses on precision medicine and targeted therapies, derivatives of 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl are being investigated for their selectivity in inhibiting specific biological pathways. For example, its structural analogs show promise in kinase inhibition, a hot topic in cancer research. This aligns with frequent searches for "new kinase inhibitors 2024" and "fluorinated drug candidates" in academic and industry databases.

In agrochemical applications, this compound's halogenated aromatic system contributes to its potential as a pesticide intermediate. With increasing global attention on food security and resistance management, researchers are evaluating its derivatives for activity against resistant pest strains. Such studies respond to popular queries like "next-generation crop protection chemicals" and "sustainable pest control."

Quality control of 1361522-01-1 adheres to stringent ICH guidelines, ensuring reproducibility in research. Suppliers often provide certificates of analysis (CoA) detailing parameters like HPLC purity and residual solvent levels, which are critical for compliance with Good Laboratory Practice (GLP) standards. These practices address the growing demand for transparent supply chains in fine chemicals.

Future directions for 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl research may include computational modeling to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Such approaches leverage artificial intelligence in chemistry, a trending topic that merges with searches for "AI-driven molecular design." These advancements could accelerate its adoption in hit-to-lead optimization pipelines.

In summary, 3'-Methoxy-3,4,5-trichloro-2'-(trifluoromethyl)biphenyl represents a versatile scaffold bridging multiple disciplines. Its relevance to medicinal chemistry, agrochemical innovation, and green synthesis methodologies positions it as a compound of enduring scientific interest, reflecting the convergence of cutting-edge research priorities and industrial needs.